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Compound of Interest

Compound Name: KP 544

CAS No.: 393856-87-6

Cat. No.: B1673762

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the investigational drug si-544 with other

therapeutic alternatives for T-cell-mediated autoimmune diseases, primarily focusing on

psoriasis and atopic dermatitis. The information is based on publicly available data.

Executive Summary
si-544 is a first-in-class, selective inhibitor of the Kv1.3 potassium channel, which plays a

crucial role in the activation and proliferation of chronically activated effector memory T-cells

(TEM cells). These cells are key drivers of pathology in various autoimmune diseases. By

targeting Kv1.3, si-544 aims to offer a disease-modifying effect by selectively suppressing the

pathogenic TEM cells without causing broad immunosuppression.[1] Phase 1b clinical trials

have been completed for psoriasis and atopic dermatitis, with initial results suggesting a

favorable safety profile and clinical efficacy.

This guide compares the available findings on si-544 with established treatments for moderate-

to-severe psoriasis and atopic dermatitis, including biologic inhibitors of TNF-α, IL-12/23, and
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IL-17, as well as small molecule JAK inhibitors.

Mechanism of Action: Kv1.3 Inhibition
Effector memory T-cells (TEM cells) are heavily dependent on the Kv1.3 potassium channel for

sustained calcium signaling, which is essential for their activation, proliferation, and cytokine

production. In autoimmune diseases, autoreactive TEM cells are key mediators of chronic

inflammation. si-544, by selectively blocking the Kv1.3 channel, disrupts this signaling cascade

in pathogenic TEM cells, leading to a reduction in the inflammatory response. This targeted

approach is designed to preserve the function of other immune cells, thus avoiding systemic

immunosuppression.[1]
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Caption: Signaling pathway of Kv1.3 inhibition by si-544.

Clinical Trial Data for si-544
si-544 has completed Phase 1b proof-of-concept trials in both psoriasis and atopic dermatitis.

As of late 2025, full peer-reviewed publications with detailed quantitative data are not yet

available. The following tables summarize the publicly released findings.

Psoriasis (Phase 1b)
A randomized, double-blind, placebo-controlled Phase 1b trial enrolled 45 adults with mild-to-

severe psoriasis vulgaris.[1] Patients received treatment for 4 weeks and were monitored for a

12-week post-treatment period.

Efficacy Endpoint si-544 Placebo

Psoriasis Area and Severity

Index (PASI) Scores

Statistically significant

improvements compared to

placebo (p<0.05)[1]

-

Onset of Action

Clinical improvements

observed as early as 2

weeks[1]

-

Durability of Response

Sustained disease stabilization

and continued lesion healing

during the 12-week post-

treatment observation

period[1]

-

Safety Findings Outcome

Serious Adverse Events
No treatment-related serious adverse events

reported[1]

Dose-Limiting Toxicities None observed[1]

Immunocompetence
Full immunocompetence was maintained

throughout the study[1]
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Atopic Dermatitis (Phase 1b)
A multi-center, double-blind, placebo-controlled Phase 1b trial evaluated the safety, tolerability,

and efficacy of si-544 in patients with mild to severe atopic dermatitis.

Efficacy Endpoint si-544 Placebo

Objective Clinical Improvement

75% of patients experienced

objective clinical

improvement[2]

-

Skin Clearance

44% of those with clinical

improvement achieved clear or

almost clear skin[2]

-

Safety Findings Outcome

Serious Adverse Events No serious adverse events reported[2]

Dose-Limiting Toxicities None observed[2]

Tolerability Well-tolerated up to the highest dose levels[2]

Comparison with Alternative Treatments
Psoriasis
The following tables provide a comparison of si-544 with established biologic treatments for

moderate-to-severe plaque psoriasis. The data for competitor products are derived from their

respective pivotal clinical trials.

Table 1: Efficacy of Biologics in Psoriasis at Week 12
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Drug (Class) PASI 75 Response Rate PASI 90 Response Rate

si-544 (Kv1.3 Inhibitor)
Data not yet available in this

format

Data not yet available in this

format

Adalimumab (TNF-α inhibitor) -

REVEAL study
71%[3] 45%[3]

Ustekinumab (IL-12/23

inhibitor) - PHOENIX 2 study
76% (90mg dose)[4] 51% (90mg dose)[4]

Secukinumab (IL-17A inhibitor)

- FIXTURE study
77.1% (300mg dose) 54.2% (300mg dose)

Table 2: Safety Profile of Biologics in Psoriasis

Drug Common Adverse Events

si-544
No significant safety signals reported in Phase

1b trials[1]

Adalimumab
Upper respiratory infections, injection site

reactions, headache[3]

Ustekinumab
Upper respiratory infections, nasopharyngitis,

headache[5]

Secukinumab
Nasopharyngitis, diarrhea, upper respiratory

tract infection

Atopic Dermatitis
The following tables compare si-544 with a leading biologic and JAK inhibitors for the treatment

of moderate-to-severe atopic dermatitis.

Table 3: Efficacy of Novel Systemic Therapies in Atopic Dermatitis at Week 16
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Drug (Class) EASI-75 Response Rate

si-544 (Kv1.3 Inhibitor) Data not yet available in this format

Dupilumab (IL-4/IL-13 inhibitor) - SOLO 1 study 51.3% (bi-weekly)[6]

Upadacitinib (JAK inhibitor) - Measure Up 1

study
70% (15mg dose), 80% (30mg dose)[7]

Abrocitinib (JAK inhibitor) - JADE MONO-1

study
39.7% (100mg dose), 62.7% (200mg dose)[8]

Table 4: Safety Profile of Novel Systemic Therapies in Atopic Dermatitis

Drug Common Adverse Events

si-544
No significant safety signals reported in Phase

1b trials[2]

Dupilumab
Injection site reactions, conjunctivitis, oral

herpes[6]

Upadacitinib
Upper respiratory tract infections, acne, herpes

simplex, headache, increased CPK[7]

Abrocitinib Nausea, nasopharyngitis, headache, acne[8]

Experimental Protocols
Detailed experimental protocols for the si-544 clinical trials have not been publicly released.

However, based on the mechanism of action, key experiments would likely involve the following

methodologies.

Kv1.3 Inhibition Assay
The potency and selectivity of si-544 would be determined using electrophysiological

techniques, such as patch-clamp assays, on cells expressing Kv1.3 and other potassium

channels. A common method is the whole-cell patch-clamp technique to measure the inhibition

of ion channel currents in response to varying concentrations of the compound.
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T-cell Activation and Proliferation Assays
To assess the functional impact of Kv1.3 inhibition, primary human T-cells, particularly isolated

effector memory T-cells, would be stimulated in vitro in the presence and absence of si-544. T-

cell activation can be measured by the expression of activation markers (e.g., CD25, CD69)

using flow cytometry. Proliferation is typically quantified using assays such as CFSE dilution or

incorporation of radioactive thymidine.

Clinical Trial Workflow
The Phase 1b trials for si-544 likely followed a standard workflow for early-phase clinical

studies in dermatology.

Phase 1b Clinical Trial Workflow

Patient Screening
(Inclusion/Exclusion Criteria)

Randomization
(si-544 vs. Placebo)

Treatment Period
(e.g., 4 weeks)

Post-Treatment
Follow-Up

(e.g., 12 weeks)

Data Analysis
(Safety & Efficacy Endpoints)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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